Cas no 2228728-97-8 (1-(3-Chloro-4-methylphenyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(3-Chloro-4-methylphenyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2228728-97-8
• MF: C₁₁H₁₂ClF₂N
• MW: 231.66948890686
• CID: 5762246
• PubChem ID: 165854112
• Update Time: 2025-05-25

1-(3-Chloro-4-methylphenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methylphenyl)-3,3-difluorocyclobutan-1-amine
• 2228728-97-8
• EN300-1957923
• 1-(3-Chloro-4-methylphenyl)-3,3-difluorocyclobutan-1-amine

• Inchi： 1S/C11H12ClF2N/c1-7-2-3-8(4-9(7)12)10(15)5-11(13,14)6-10/h2-4H,5-6,15H2,1H3
• InChI Key： OIPPNFYGPQUZSK-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1(CC(C1)(F)F)N

Computed Properties

• Exact Mass: 231.0626334g/mol
• Monoisotopic Mass: 231.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-Chloro-4-methylphenyl)-3,3-difluorocyclobutan-1-amine

Introduction to 1-(3-Chloro-4-methylphenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2228728-97-8)

1-(3-Chloro-4-methylphenyl)-3,3-difluorocyclobutan-1-amine, identified by the CAS number 2228728-97-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with fluorine and chlorine atoms, combined with an aromatic ring system. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its unique electronic and steric properties.

The molecular structure of 1-(3-Chloro-4-methylphenyl)-3,3-difluorocyclobutan-1-amine consists of a cyclobutane ring substituted at the 3-position with two fluorine atoms and an amine group, while the aromatic ring is attached at the 1-position through a carbon chain. The presence of both chloro and methyl substituents on the aromatic ring introduces additional complexity, influencing the compound's reactivity and potential biological activity. This arrangement of functional groups suggests that the molecule may exhibit a range of pharmacological properties, making it an attractive subject for further investigation.

In recent years, there has been growing interest in fluorinated heterocycles due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The cyclobutane moiety in 1-(3-Chloro-4-methylphenyl)-3,3-difluorocyclobutan-1-amine contributes to its rigidity, which can be advantageous in designing molecules that fit precisely into biological binding pockets. This structural rigidity, combined with the electron-withdrawing effects of the fluorine atoms and the electron-donating effects of the amine group, creates a dynamic interplay of electronic properties that could modulate its interaction with biological receptors.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The combination of a cyclobutane scaffold with an aromatic ring system provides a versatile platform for medicinal chemists to explore modifications that could enhance potency, selectivity, and pharmacokinetic profiles. For instance, derivatives of this compound could be designed to target specific enzymes or receptors involved in various diseases, including cancer, inflammation, and neurological disorders.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting wet-lab experiments. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can identify potential binding interactions between 1-(3-Chloro-4-methylphenyl)-3,3-difluorocyclobutan-1-amine and biological targets. These computational studies have already provided valuable insights into how structural modifications might influence the compound's efficacy and selectivity.

The synthesis of 1-(3-Chloro-4-methylphenyl)-3,3-difluorocyclobutan-1-amine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms into a cyclic structure requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies have made significant strides in enabling the efficient preparation of fluorinated compounds. Techniques such as cross-coupling reactions and metal-catalyzed transformations have been instrumental in constructing complex molecular frameworks like that of this compound.

From a medicinal chemistry perspective, the amine group in 1-(3-Chloro-4-methylphenyl)-3,3-difluorocyclobutan-1-amine offers multiple possibilities for further functionalization. It can serve as a site for attachment to other pharmacophoric units or be transformed into various derivatives such as amides or ureas. These transformations can significantly alter the compound's biological profile, potentially leading to novel therapeutic agents with improved properties.

The role of fluorine atoms in modulating pharmacological activity cannot be overstated. In many cases, the introduction of fluorine into a molecule enhances its bioavailability by increasing lipophilicity while reducing metabolic degradation. Additionally, fluorine atoms can influence electronic properties through hyperconjugation and inductive effects, which can fine-tune interactions with biological targets. The presence of two fluorine atoms at the 3-position of the cyclobutane ring in 1-(3-Chloro-4-methylphenyl)-3,3-difluorocycлобутан-1-amine is likely to contribute significantly to these effects.

As research in pharmaceutical chemistry continues to evolve, compounds like 1-(3-Chloro-4-methylphenyl)-3,3-difluorocycлобутан-1-amine are expected to play an increasingly important role in drug development pipelines. Their unique structural features offer a rich ground for innovation, allowing researchers to explore new chemical space and discover treatments for unmet medical needs. With ongoing advancements in synthetic methods and computational tools, the future looks promising for this class of molecules.

In conclusion,1-(3-Chlorо -4-methylphеnyl)-33diflуроcycлобутан -11aminе (CAS No. 2228728 -97 -8) represents an exciting avenue for pharmaceutical research due to its structural complexity и potential pharmacological activity . Its combination оf а rigid cycлобутane scaffold , аromatic ring system , аnd various functional groups makes it а versatile starting point for designing novel therapeutic agents . As our understanding оf molecular interactions improves , compounds like this are poised tо contribute significantly tо thе development оf next-generation medicines .